Cas no 331282-36-1 (2,3,4-Trichlorophenyl carbonochloridate)
331282-36-1 structure
Product Name:2,3,4-Trichlorophenyl carbonochloridate
CAS No:331282-36-1
MF:C7H2Cl4O2
MW:259.901578426361
CID:2822427
PubChem ID:53759465
Update Time:2025-04-21
2,3,4-Trichlorophenyl carbonochloridate Chemical and Physical Properties
Names and Identifiers
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- DTXSID00706459
- DTXCID70657207
- SCHEMBL2849811
- trichlorophenylchloroformate
- 331282-36-1
- 2,3,4-Trichlorophenyl carbonochloridate
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- Inchi: 1S/C7H2Cl4O2/c8-3-1-2-4(13-7(11)12)6(10)5(3)9/h1-2H
- InChI Key: DGVQWIVRASMLLY-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1OC(=O)Cl)Cl)Cl
Computed Properties
- Exact Mass: 259.877940g/mol
- Monoisotopic Mass: 257.880890g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
2,3,4-Trichlorophenyl carbonochloridate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
331282-36-1 (2,3,4-Trichlorophenyl carbonochloridate) Related Products
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